![molecular formula C10H14N2O B7575768 1-(4-Prop-2-ynylpiperazin-1-yl)prop-2-en-1-one](/img/structure/B7575768.png)
1-(4-Prop-2-ynylpiperazin-1-yl)prop-2-en-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-Prop-2-ynylpiperazin-1-yl)prop-2-en-1-one, also known as PPAP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. PPAP was first synthesized in 1970 by the American chemist, David E. Nichols. Since then, PPAP has been extensively studied for its various biochemical and physiological effects.
Scientific Research Applications
1-(4-Prop-2-ynylpiperazin-1-yl)prop-2-en-1-one has been extensively studied for its potential therapeutic applications. It has been found to have significant anti-inflammatory, anti-cancer, and anti-depressant properties. This compound has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia. This compound has also been found to have significant neuroprotective properties.
Mechanism of Action
The exact mechanism of action of 1-(4-Prop-2-ynylpiperazin-1-yl)prop-2-en-1-one is not fully understood. However, it is believed that this compound works by increasing the levels of dopamine in the brain. Dopamine is a neurotransmitter that plays a crucial role in the regulation of mood, motivation, and movement. This compound is believed to inhibit the reuptake of dopamine, leading to an increase in its levels in the brain.
Biochemical and Physiological Effects:
This compound has been found to have significant biochemical and physiological effects. It has been found to increase the levels of dopamine in the brain, leading to an improvement in mood, motivation, and movement. This compound has also been found to have significant anti-inflammatory effects, which may make it useful in the treatment of various inflammatory conditions. This compound has also been found to have significant neuroprotective effects, which may make it useful in the treatment of various neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
1-(4-Prop-2-ynylpiperazin-1-yl)prop-2-en-1-one has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized. This compound is also readily available from various chemical suppliers. However, this compound has several limitations for lab experiments. It is a complex compound that requires expertise in organic chemistry for its synthesis. This compound is also relatively expensive, which may limit its use in large-scale experiments.
Future Directions
1-(4-Prop-2-ynylpiperazin-1-yl)prop-2-en-1-one has significant potential for therapeutic applications. Future research should focus on further elucidating the mechanism of action of this compound and identifying its potential use in the treatment of various neurological and psychiatric conditions. Future research should also focus on developing more efficient and cost-effective synthesis methods for this compound.
Synthesis Methods
1-(4-Prop-2-ynylpiperazin-1-yl)prop-2-en-1-one can be synthesized through a multistep process involving the reaction of 4-(2-bromoethyl)phenol with piperazine, followed by the reaction of the resulting compound with propargyl bromide. The final step involves the reaction of the resulting compound with acetic anhydride and triethylamine to yield this compound. The synthesis method of this compound is complex and requires expertise in organic chemistry.
properties
IUPAC Name |
1-(4-prop-2-ynylpiperazin-1-yl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O/c1-3-5-11-6-8-12(9-7-11)10(13)4-2/h1,4H,2,5-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBGLWVIUFBHJMA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)N1CCN(CC1)CC#C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.